Cas no 2228509-00-8 (tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)-2-methylpropylcarbamate
• CAS No: 2228509-00-8
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 6299391
• PubChem ID: 165720959
• Update Time: 2025-06-08

tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)-2-methylpropylcarbamate
• tert-butyl N-[1-(5-amino-1,2-oxazol-3-yl)-2-methylpropyl]carbamate
• EN300-1873625
• 2228509-00-8

• Inchi： 1S/C12H21N3O3/c1-7(2)10(8-6-9(13)18-15-8)14-11(16)17-12(3,4)5/h6-7,10H,13H2,1-5H3,(H,14,16)
• InChI Key： RIZQGRZWJNCGAE-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=C(N)ON=1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)-2-methylpropylcarbamate

Introduction to tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)-2-methylpropylcarbamate (CAS No. 2228509-00-8)

Tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)-2-methylpropylcarbamate (CAS No. 2228509-00-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a 5-amino-1,2-oxazol-3-yl moiety. These structural elements contribute to its chemical stability and biological activity, making it a valuable candidate for various therapeutic applications.

The tert-butyl carbamate group is a common protecting group in organic synthesis, particularly in the preparation of amino acids and peptides. It provides stability to the amine functionality, preventing unwanted side reactions during multi-step syntheses. The 5-amino-1,2-oxazol-3-yl moiety, on the other hand, is known for its ability to form hydrogen bonds and participate in π-stacking interactions, which can enhance the compound's binding affinity to target proteins or receptors.

Recent studies have highlighted the potential of tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)-2-methylpropylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)-2-methylpropylcarbamate has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

The pharmacokinetic properties of tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)-2-methylpropylcarbamate have also been studied extensively. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug. Additionally, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

One of the key challenges in the development of tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)-2-methylpropylcarbamate is optimizing its solubility and stability under physiological conditions. To address this issue, researchers have explored various prodrug strategies and formulation approaches. For example, the use of cyclodextrin complexes has been shown to enhance the solubility and stability of the compound, thereby improving its therapeutic efficacy.

In conclusion, tert-butyl N-1-(5-amino-1,2-oxazol-3-yl)-2-methylpropylcarbamate (CAS No. 2228509-00-8) represents a promising candidate for further investigation in drug discovery and development. Its unique structural features and biological activities make it a valuable tool for researchers aiming to develop new therapeutic agents for inflammatory diseases and cancer. Ongoing studies are expected to provide further insights into its mechanisms of action and potential clinical applications.